2-Cyclopropylpenta-1,4-dien-3-one

• CAS No.: 62672-82-6
• Molecular Formula: C8H10O
• Molecular Weight: 122.16 g/mol
• IUPAC Name: 2-cyclopropylpenta-1,4-dien-3-one
• InChI: InChI=1S/C8H10O/c1-3-8(9)6(2)7-4-5-7/h3,7H,1-2,4-5H2
• InChI Key: JXKLNOBFDDQFOX-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)C(=C)C1CC1

Description

2-Cyclopropylpenta-1,4-dien-3-one is a synthetic organic compound characterized by a conjugated dienone backbone (penta-1,4-dien-3-one) substituted with a cyclopropyl group at the C2 position. This structural motif confers unique electronic and steric properties, making it a candidate for exploration in medicinal chemistry and materials science.

Comparison with Similar Compounds

Structural and Functional Variations

The biological and chemical properties of penta-1,4-dien-3-one derivatives are highly dependent on substituents at the C1, C2, and C5 positions. Key comparisons include:

Pyrazole-Substituted Derivatives

• Example Compounds : Derivatives with substituted pyrazole subunits (e.g., compounds 7a–z in and ).
• Activity : Demonstrated potent antiproliferative activity against HepG2 cells (IC50: 0.10–5.05 µM), outperforming sorafenib (IC50: 16.20 µM) .
• SAR Insights : Pyrazole rings enhance electron-withdrawing effects, improving interaction with cellular targets.

Phosphorylated Derivatives

• Example Compounds : Phosphorylated derivatives with groups like 4-Cl-Ph or 4-OCH3-Ph at the R1 position (e.g., compounds 3a, 3c in ).
• Activity : Exhibited antiviral activity against Tobacco Mosaic Virus (TMV), with inhibition rates up to 69.3% .
• SAR Insights : Electron-donating groups (e.g., -OCH3) or halogens (e.g., -Cl) at R1 optimize antiviral efficacy.

Aryl-Substituted Derivatives

• Example : (1E,4E)-1,5-Di-p-tolylpenta-1,4-dien-3-one ().
• Structure : Features para-methylphenyl groups at C1 and C3.

Nitrofuryl-Substituted Derivatives

• Example : 1,5-Bis(5-nitro-2-furyl)penta-1,4-dien-3-one (CAS 2152-70-7, ).
• Applications : Market analysis suggests use in niche chemical applications, though specific biological data are unreported .

Steroidal Analogues

• Example: Boldenone (17β-Hydroxyandrosta-1,4-dien-3-one, ).
• Structure : Androstane backbone with a 1,4-dien-3-one moiety.
• Applications: Pharmaceutical use as an anabolic steroid, highlighting the versatility of the dienone core in diverse contexts .

Structure–Activity Relationship (SAR) Insights

• Electron-Donating Groups : Enhance antiviral activity (e.g., 4-OCH3-Ph in phosphorylated derivatives) .
• Conjugation Effects : Extended conjugation in aryl-substituted derivatives improves stability but may reduce solubility.

Q & A

Q. What are the common synthetic routes for 2-cyclopropylpenta-1,4-dien-3-one derivatives, and how are intermediates validated?

The synthesis of penta-1,4-dien-3-one derivatives typically involves aldol condensation or Claisen-Schmidt reactions. For example, 1,5-diaryl derivatives are synthesized via ketone-aldehyde cross-condensation under basic conditions . Intermediates are validated using LC-MS for purity (>95%) and melting point analysis (e.g., 199.8°C for a related compound) . Structural confirmation employs $^1 \text{H NMR}$, $^{13} \text{C NMR}$, and IR spectroscopy to verify conjugated carbonyl groups and cyclopropane ring geometry .

Q. What crystallographic tools are recommended for structural characterization of this compound?

For single-crystal X-ray diffraction (XRD), the SHELX program suite (e.g., SHELXL for refinement) is widely used for small-molecule crystallography due to its robustness in handling twinned data and high-resolution structures . ORTEP-3 is recommended for visualizing thermal ellipsoids and molecular geometry, providing graphical interfaces for accurate bond-length and angle measurements .

Q. How are preliminary bioactivity screenings conducted for 2-cyclopropylpenta-1,4-dien-3-one analogs?

Antiviral and antifungal activities are evaluated using in vitro assays against pathogens like Xanthomonas spp. (bacterial blight) and tobacco mosaic virus (TMV). Activities are quantified via EC$_{50}$ values (effective concentration for 50% inhibition) and compared to commercial agents like ningnanmycin . For anticancer studies, antiproliferative activity is tested against cell lines (e.g., HeLa, MCF-7) using MTT assays, with IC$_{50}$ values reported for structure-activity relationship (SAR) analysis .

Advanced Research Questions

Q. How can QSAR models guide the design of novel derivatives with enhanced antioxidant properties?

Quantitative Structure-Activity Relationship (QSAR) models correlate substituent electronic parameters (e.g., Hammett constants) with radical scavenging efficiency. For example, electron-donating groups on aryl rings enhance antioxidant activity by stabilizing phenoxyl radicals. Thermodynamic studies via DFT (e.g., B3LYP/6-31G(d)) calculate bond dissociation enthalpies (BDE) and ionization potentials (IP) to predict hydrogen atom transfer (HAT) mechanisms .

Q. What methodological strategies resolve contradictions in bioactivity data across structural analogs?

Contradictory results (e.g., high in vitro activity but low in vivo efficacy) are addressed via:

• Metabolic stability assays : Microsomal incubation to identify rapid degradation pathways.
• Solubility optimization : Introducing phosphoryl or oxime ether groups improves lipophilicity and bioavailability .
• Docking studies : Molecular docking (e.g., AutoDock Vina) identifies steric clashes or suboptimal binding poses in target proteins .

Q. How do structural modifications (e.g., phosphorylation, pyrazole substitution) affect antiviral mechanisms?

Phosphorylated derivatives exhibit enhanced TMV inhibition (EC$_{50}$ = 104.2–335.4 µg/mL) due to improved membrane permeability and resistance to enzymatic degradation . Pyrazole moieties introduce hydrogen-bonding interactions with viral coat proteins, as shown in docking simulations . Oxime ether groups increase electron delocalization, enhancing radical scavenging in antiviral pathways .

Q. What computational methods validate the metabolic pathways of 2-cyclopropylpenta-1,4-dien-3-one analogs?

Density Functional Theory (DFT) calculates activation energies for cytochrome P450-mediated oxidation steps, predicting metabolites like epoxides or hydroxylated derivatives . Isotopic labeling (e.g., $^{13} \text{C}$-tracking) in Gordonia neofelifaecis models identifies intermediates such as 3-oxobisnorchola-1,4-dien-22-oic acid during side-chain degradation .

Q. How are crystallographic data reconciled with spectroscopic discrepancies in cyclopropane ring conformation?

Conflicts between XRD (planar cyclopropane) and NMR (distorted geometry) are resolved via:

• Dynamic NMR : Detects ring puckering at elevated temperatures.
• Torsional angle analysis in SHELXL : Refines anisotropic displacement parameters to confirm static vs. dynamic disorder .

Methodological Recommendations

• Synthetic Optimization : Use microwave-assisted synthesis to reduce reaction times for aldol condensations .
• Data Validation : Apply triangulation in bioassays (e.g., combining in vitro, in vivo, and computational data) to ensure reliability .
• Software Tools : Pair SHELX with OLEX2 for integrated refinement and visualization .